Salicylic acid beta-D-glucoside
Salicylic acid beta-D-glucoside
Salicylic acid-2-O-glucoside is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
10366-91-3
VCID:
VC21194790
InChI:
InChI=1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-4-2-1-3-6(7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)
SMILES:
C1=CC=C(C(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H16O8
Molecular Weight:
300.26 g/mol
Salicylic acid beta-D-glucoside
CAS No.: 10366-91-3
Cat. No.: VC21194790
Molecular Formula: C13H16O8
Molecular Weight: 300.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Salicylic acid-2-O-glucoside is an organic molecular entity. |
|---|---|
| CAS No. | 10366-91-3 |
| Molecular Formula | C13H16O8 |
| Molecular Weight | 300.26 g/mol |
| IUPAC Name | 2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid |
| Standard InChI | InChI=1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-4-2-1-3-6(7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19) |
| Standard InChI Key | TZPBMNKOLMSJPF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)O)OC2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | C1=CC=C(C(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)OC2C(C(C(C(O2)CO)O)O)O |
| Melting Point | 162 - 165 °C |
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